Cas no 1704813-49-9 ((2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol
• CAS No: 1704813-49-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5799655
• PubChem ID: 165765272
• Update Time: 2025-10-28

(2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol
• 1704813-49-9
• EN300-1777573

• Inchi： 1S/C11H15NO/c12-11(7-13)10-5-3-9(4-6-10)8-1-2-8/h3-6,8,11,13H,1-2,7,12H2/t11-/m1/s1
• InChI Key： QSVWLLHCHYROFN-LLVKDONJSA-N
• SMILES： OC[C@H](C1C=CC(=CC=1)C1CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol

Exploring (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol (CAS No. 1704813-49-9): Properties, Applications, and Market Insights

(2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol (CAS No. 1704813-49-9) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. This compound features a cyclopropylphenyl group attached to an amino ethanol backbone, making it a valuable intermediate in drug discovery and organic synthesis. Its unique structure offers versatility in medicinal chemistry, particularly in the development of targeted therapies.

The chemical properties of (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol include a molecular formula of C11H15NO and a molecular weight of 177.24 g/mol. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling its use in various coupling reactions and as a building block for more complex molecules. Researchers often utilize this compound in asymmetric synthesis due to its chiral center, which is critical for producing enantiomerically pure pharmaceuticals.

In the pharmaceutical industry, (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol is explored for its role in designing novel drug candidates. Its structural motif is found in compounds targeting neurological disorders, inflammation, and metabolic diseases. The cyclopropyl group, in particular, is known to improve metabolic stability and bioavailability, making it a preferred choice in modern drug design. Recent studies highlight its potential in developing kinase inhibitors and GPCR modulators, which are hot topics in precision medicine.

The synthetic applications of CAS No. 1704813-49-9 extend beyond pharmaceuticals. It serves as a key intermediate in agrochemicals, specialty chemicals, and material science. For instance, its incorporation into polymer matrices can enhance material properties such as thermal stability and mechanical strength. The growing demand for high-performance materials in electronics and coatings has spurred interest in this compound’s derivatives.

From a market perspective, the demand for (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol is rising, driven by advancements in drug discovery and green chemistry. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly sourcing this compound to support innovative projects. The push for sustainable and efficient synthetic routes has also led to the development of catalytic processes to produce this molecule with higher yields and lower environmental impact.

Researchers and industry professionals frequently search for CAS 1704813-49-9 suppliers, synthesis methods for (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol, and its applications in drug development. These queries reflect the compound’s relevance in cutting-edge science. Additionally, the rise of AI-driven drug discovery platforms has increased the need for high-quality chiral building blocks like this one, further boosting its market visibility.

In conclusion, (2S)-2-amino-2-(4-cyclopropylphenyl)ethan-1-ol (CAS No. 1704813-49-9) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and chiral properties make it indispensable in modern research and industrial applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of innovative solutions.